Cas no 1780679-62-0 (1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol)

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol is a versatile organic compound with a bromo-pyrazole group, offering a unique structural feature for various synthetic applications. This compound exhibits high purity and stability, facilitating its use in complex organic synthesis. Its bromo-substituted pyrazole moiety provides excellent reactivity, enabling efficient transformations in pharmaceutical and agrochemical research.
1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol structure
1780679-62-0 structure
Product Name:1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol
CAS No:1780679-62-0
MF:C6H9BrN2O
MW:205.052460432053
MDL:MFCD28527232
CID:5612714
PubChem ID:84672839
Update Time:2025-07-15

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1780679-62-0
    • 1-(5-bromo-2-methylpyrazol-3-yl)ethanol
    • 1-(3-BROMO-1-METHYL-1H-PYRAZOL-5-YL)ETHAN-1-OL
    • EN300-3238929
    • SCHEMBL20519442
    • AT28383
    • 1H-Pyrazole-5-methanol, 3-bromo-α,1-dimethyl-
    • 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol
    • MDL: MFCD28527232
    • Inchi: 1S/C6H9BrN2O/c1-4(10)5-3-6(7)8-9(5)2/h3-4,10H,1-2H3
    • InChI Key: SHPWKFCZOBIVJD-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C)O)N(C)N=1

Computed Properties

  • Exact Mass: 203.98983g/mol
  • Monoisotopic Mass: 203.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.65±0.1 g/cm3(Predicted)
  • Boiling Point: 303.4±27.0 °C(Predicted)
  • pka: 14.03±0.20(Predicted)

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3238929-1g
1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol
1780679-62-0 95%
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$1057.0 2023-09-04
Enamine
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Enamine
EN300-3238929-0.25g
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Enamine
EN300-3238929-0.5g
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Enamine
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Enamine
EN300-3238929-2.5g
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